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Compound of Interest

Compound Name: Thiobencarb-d10

Cat. No.: B12403565 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Thiobencarb-d10, a deuterated form of the

thiocarbamate herbicide Thiobencarb. While specific data for the deuterated compound is

limited, the disposal procedures are based on the well-documented properties of Thiobencarb.

Immediate Safety and Hazard Considerations
Thiobencarb is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. When heated to decomposition, it emits highly toxic fumes of hydrogen chloride,

nitrogen oxides, and sulfur oxides[1][2]. Therefore, handling and disposal require strict

adherence to safety protocols to minimize exposure and environmental contamination.

Key Hazards:

Harmful if swallowed[1].

Very toxic to aquatic life with long-lasting effects[1].

Decomposes upon heating to produce toxic fumes[1][2].

Thiocarbamates can slowly decompose in aqueous solutions[1].
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Proper Disposal Procedures
The disposal of Thiobencarb-d10 must be conducted in accordance with all applicable federal,

state, and local regulations. The following steps provide a general framework for its safe

disposal:

Consult Institutional and Local Guidelines: Before initiating any disposal procedures, consult

your institution's Environmental Health and Safety (EHS) department and review local and

national regulations for chemical waste disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat. Work in a well-ventilated

area, preferably within a chemical fume hood[1][3].

Waste Collection:

Collect waste Thiobencarb-d10 and any contaminated materials (e.g., pipette tips, vials,

absorbent pads) in a designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.

Container Labeling: Clearly label the waste container with the chemical name

("Thiobencarb-d10"), CAS number (1219804-12-2)[4][5][6][7], and relevant hazard symbols.

Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-

ventilated secondary containment area, away from incompatible materials and heat sources,

awaiting pickup by a certified chemical waste disposal service[8][9].

Spill Management: In case of a spill, evacuate the area and prevent the substance from

entering drains or waterways. Absorb the spill with an inert material (e.g., vermiculite, sand,

or earth) and place the contaminated material into a sealed container for disposal[1].

Chemical and Physical Properties of Thiobencarb-
d10
For easy reference, the following table summarizes key quantitative data for Thiobencarb-d10.
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Property Value

CAS Number 1219804-12-2[4][5][6][7]

Molecular Formula C12D10H6ClNOS[5]

Molecular Weight 267.84 g/mol [5][6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Thiobencarb-
d10.
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Caption: Logical workflow for the safe disposal of Thiobencarb-d10.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Thiobencarb-d10, thereby protecting themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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